Cas no 1337993-67-5 (1-(4-Bromo-1-methyl-1H-pyrrol-2-yl)ethan-1-one)

• Product Name: 1-(4-Bromo-1-methyl-1H-pyrrol-2-yl)ethan-1-one
• CAS No: 1337993-67-5
• MF: C₇H₈BrNO
• MW: 202.04852104187
• CID: 6625865
• PubChem ID: 118055472
• Update Time: 2025-05-26

1-(4-Bromo-1-methyl-1H-pyrrol-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16691864
• 1337993-67-5
• 1-(4-Bromo-1-methyl-1H-pyrrol-2-yl)ethan-1-one
• 1-(4-bromo-1-methylpyrrol-2-yl)ethanone
• G65427

• Inchi： 1S/C7H8BrNO/c1-5(10)7-3-6(8)4-9(7)2/h3-4H,1-2H3
• InChI Key： KHADFIPNBYXHRK-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C(C(C)=O)=C1

Computed Properties

• Exact Mass: 200.97893g/mol
• Monoisotopic Mass: 200.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 22Ų

Additional information on 1-(4-Bromo-1-methyl-1H-pyrrol-2-yl)ethan-1-one

Comprehensive Overview of 1-(4-Bromo-1-methyl-1H-pyrrol-2-yl)ethan-1-one (CAS No. 1337993-67-5)

1-(4-Bromo-1-methyl-1H-pyrrol-2-yl)ethan-1-one, with the CAS number 1337993-67-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrrole family, a class of heterocyclic aromatic organic compounds known for their diverse applications in medicinal chemistry and material science. The presence of a bromine substituent at the 4-position and a methyl group at the 1-position of the pyrrole ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

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